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Compound of Interest

Compound Name: 3-bromo-5-nitro-1H-indazole

Cat. No.: B1268603

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-5-nitro-1H-indazole, identified by CAS number 67400-25-3, is a heterocyclic organic
compound featuring an indazole core structure. The indazole scaffold is a significant
pharmacophore in medicinal chemistry, with a wide range of documented biological activities.
[1][2][3][4] This technical guide provides a comprehensive overview of the known properties,
synthesis, and potential applications of 3-Bromo-5-nitro-1H-indazole, serving as a valuable
resource for professionals in research and drug development. While this specific molecule is
primarily available as a research chemical and synthetic intermediate, the broader class of
indazole derivatives has shown promise in various therapeutic areas.[1][5]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Bromo-5-nitro-1H-indazole is
presented below. These properties are crucial for its handling, characterization, and application
in synthetic chemistry.
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Property Value Source(s)
CAS Number 67400-25-3 [6]
Molecular Formula C7H4BrNsO:2 [6]
Molecular Weight 242.03 g/mol [6]
Appearance Powder or liquid

Melting Point 227-229 °C

Boiling Point 437.3 £ 25.0 °C (Predicted)

Flash Point 109.2 °C

Density 1.965 + 0.06 g/cm? (Predicted)

Purity Available in various purities,

including 295% and =98%

Storage Conditions

Store in an inert atmosphere at

2-8°C

Synthesis Protocol

A documented method for the synthesis of 3-Bromo-5-nitro-1H-indazole involves the

bromination of 5-nitro-1H-indazole.[5] The following protocol is based on a patented synthesis

process which reports a high yield.[5]

Materials:

5-nitro-1H-indazole

N,N-Dimethylformamide (DMF)

Bromine

Nitrogen gas

Activated carbon (gac)
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e EDTA

» Standard laboratory glassware and equipment (three-necked flask, stirrer, dropping funnel,
reflux condenser, filtration apparatus)

Procedure:[5]

Under a nitrogen atmosphere, add 50g of 5-nitro-1H-indazole to a three-necked reaction
flask.

e Add 500ml of N,N-dimethylformamide (DMF) to the flask and begin stirring.
e Cool the reaction mixture to -5°C.

o Slowly add 55.8g of bromine to the cooled mixture. After the addition is complete, maintain
the temperature between 0°C and -5°C for 1 hour.

e Gradually warm the reaction mixture to a temperature between 35°C and 40°C and maintain
this temperature for 11 hours.

» Heat the mixture to reflux to dissolve any remaining solids.

¢ Add a suitable amount of activated carbon and EDTA and continue to reflux for 25-35
minutes.

e Perform a hot filtration to remove the activated carbon.
o Transfer the filtrate to a clean reaction flask and cool to below 5°C.
« Stir the mixture for 85-95 minutes to allow for precipitation.

« Filter the solid product, which is 3-Bromo-5-nitro-1H-indazole.
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Caption: Synthesis workflow for 3-Bromo-5-nitro-1H-indazole.
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Biological Activity and Potential Applications

Currently, there is limited publicly available information on the specific biological activities of 3-
Bromo-5-nitro-1H-indazole. Its primary role appears to be as a chemical intermediate in the
synthesis of more complex molecules for research and drug discovery.[5]

The broader class of indazole derivatives, however, is well-established for its diverse
pharmacological properties.[1][2][3] Numerous studies have highlighted the potential of
substituted indazoles in various therapeutic areas, including:

» Oncology: Many indazole derivatives have been investigated as potent inhibitors of various
protein kinases, which are crucial regulators of cell signaling pathways often dysregulated in
cancer.[3]

o Anti-inflammatory: Certain indazoles have demonstrated anti-inflammatory properties.[4]

o Antimicrobial and Antiparasitic: The indazole scaffold has been explored for the development
of new antibacterial, antifungal, and antileishmanial agents.[1][7]

Given the presence of the indazole core, it is plausible that 3-Bromo-5-nitro-1H-indazole
could serve as a precursor for novel compounds with interesting biological profiles. Further
research and screening are necessary to elucidate its specific activities.
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Caption: Conceptual pathway of kinase inhibition by indazole derivatives.

Suppliers

3-Bromo-5-nitro-1H-indazole is available from a variety of chemical suppliers. Researchers
should verify the purity and specifications from the respective supplier before purchase. A non-

exhaustive list of suppliers includes:
» AK Scientific, Inc.

e Alfa Chemistry
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e BLD Pharm

e CyclicPharma

o Fisher Scientific[6]

o Santa Cruz Biotechnology[6]
e Sigma-Aldrich

e Sunway Pharm Ltd[8]

Safety Information

As with any chemical, proper safety precautions should be taken when handling 3-Bromo-5-
nitro-1H-indazole. It is recommended to consult the Safety Data Sheet (SDS) provided by the
supplier for detailed information on handling, storage, and disposal. General safety measures
include working in a well-ventilated area, using personal protective equipment (gloves, safety
glasses, lab coat), and avoiding inhalation, ingestion, and skin contact.

Conclusion

3-Bromo-5-nitro-1H-indazole (CAS 67400-25-3) is a valuable chemical intermediate for the
synthesis of more complex indazole-containing molecules. While specific biological data for this
compound is not readily available, the indazole scaffold is a privileged structure in medicinal
chemistry with a wide range of therapeutic applications. This guide provides a foundational
understanding of its properties and synthesis, which can aid researchers and drug
development professionals in their endeavors to explore the potential of this and related
compounds. Further investigation is warranted to fully characterize the biological profile of 3-
Bromo-5-nitro-1H-indazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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